Ethyl Undecafluoroamyl Ketone
Overview
Description
Ethyl Undecafluoroamyl Ketone, also known as Ethyl perfluoro-N-amyl ketone, is a compound with the empirical formula C8H5O1F11 . It has a molecular weight of 326.11 . It is a simple compound containing a carbonyl group, which is a carbon-oxygen double bond .
Molecular Structure Analysis
The molecular structure of Ethyl Undecafluoroamyl Ketone is represented by the SMILES string FC(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(=O)CC . This indicates the presence of a carbonyl group and multiple fluorine atoms attached to the carbon atoms.
Chemical Reactions Analysis
While specific chemical reactions involving Ethyl Undecafluoroamyl Ketone are not detailed in the available resources, ketones in general undergo a variety of reactions. For instance, they can react with strongly nucleophilic metallo-hydride, alkyl, and aryl reagents . They can also undergo transesterification, a useful transformation in organic synthesis .
Physical And Chemical Properties Analysis
Ethyl Undecafluoroamyl Ketone is a liquid at 20°C . It has a flash point of 44°C and a specific gravity of 1.53 . As a ketone, it shares the general properties of this class of compounds, such as having higher boiling points than ethers and alkanes of similar molar masses .
Scientific Research Applications
VOC Degradation and Environmental Applications
Ethyl undecafluoroamyl ketone and similar ketone-type VOCs, such as methyl ethyl ketone, are widely utilized in manufacturing as solvents. Studies show that Cu-doped MnO2 catalysts can significantly enhance the removal efficiency of these VOCs, achieving high removal rates and CO2 selectivity in plasma-catalysis systems. This research highlights the potential for improved environmental management and pollution control in industrial settings (Zeng et al., 2020).
Industrial Preparation and Synthesis Applications
Ethyl undecafluoroamyl ketone derivatives, including trifluoromethyl ketones, are essential in organic synthesis, particularly for producing complex fluorinated compounds. Research has outlined various applications and presented new methods for preparing these compounds, indicating their significance in industrial chemical synthesis (Michel, 2004).
Polymer Industry Applications
The compound methyl ethyl ketone peroxide (MEKPO), closely related to ethyl undecafluoroamyl ketone, is extensively used in the polymer industry. Its production and usage, however, come with inherent risks due to its sensitivity to heat and ignition sources. Research into the synthesis of MEKPO in microreaction systems with concentrated hydrogen peroxide has shown that it can be produced safely and efficiently, meeting industrial application standards (Zhang et al., 2010).
Fuel and Energy Applications
Ethyl undecafluoroamyl ketone and related compounds are also utilized in energy applications. Research has explored the use of methyl ethyl ketone in diesel engines, aiming to improve performance and reduce emissions. The study indicates that fumigation of diesel engines with ketones can lead to significant emission reduction and performance enhancement, presenting a potential pathway for cleaner energy utilization in the automotive industry (Raj et al., 2008).
Safety and Hazards
properties
IUPAC Name |
4,4,5,5,6,6,7,7,8,8,8-undecafluorooctan-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F11O/c1-2-3(20)4(9,10)5(11,12)6(13,14)7(15,16)8(17,18)19/h2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VHTNJYGNFUMJTN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F11O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90659945 |
Source
|
| Record name | Ethyl perfluoropentanyl ketone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90659945 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
326.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl Undecafluoroamyl Ketone | |
CAS RN |
383177-55-7 |
Source
|
| Record name | 4,4,5,5,6,6,7,7,8,8,8-Undecafluoro-3-octanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=383177-55-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl perfluoropentanyl ketone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90659945 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethyl Perfluoroamyl Ketone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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